2-Ethoxyethanol

• CAS No.: 110-80-5
• Product Name: 2-Ethoxyethanol
• Molecular Formula: C4H10O2; CH3CH2OCH2CH2OH; C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: 2-ethoxyethanol
• Standard InChI: InChI=1S/C4H10O2/c1-2-6-4-3-5/h5H,2-4H2,1H3
• Standard InChIKey: ZNQVEEAIQZEUHB-UHFFFAOYSA-N
• SMILES: CCOCCO
• Canonical SMILES: CCOCCO
• Boiling Point: 275 °F at 760 mm Hg (NTP, 1992); 135 °C; 135.0 °C; 135.7 °C; 275°F
• Colorform: Colorless liquid
• Density: 0.931 at 68 °F (USCG, 1999); 0.9253 g/cu cm at 25 °C; Relative density (water = 1): 0.93; 0.93
• Flash Point: 105 °F (NTP, 1992); 110 °F (43 °C) (closed cup); 120 °F (49 °C) open cup; 202 °F; 44 °C c.c.; 105°F; 110°F
• Melting Point: -94 °F (NTP, 1992); -70 °C; -70.0 °C; -70°C; -94°F; -130°F
• Physical Description: Ethylene glycol monoethyl ether appears as a clear colorless liquid. Flash point of 120°F. Less dense than water. Its vapors are heavier than air.; Liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sweet, pleasant, ether-like odor.
• Description: 2-Ethoxyethanol, also known as cellosolve or oxitol, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. 2-Ethoxyethanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Ethoxyethanol has been primarily detected in feces. Within the cell, 2-ethoxyethanol is primarily located in the cytoplasm. 2-Ethoxyethanol participates in a number of enzymatic reactions. In particular, 2-ethoxyethanol can be biosynthesized from ethylene glycol. 2-Ethoxyethanol can also be converted into 2-ethoxyethyl 2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoate. 2-Ethoxyethanol is a potentially toxic compound.; 2-ethoxyethanol is a hydroxyether that is the ethyl ether derivative of ethylene glycol. It has a role as a protic solvent and a teratogenic agent. It is a hydroxyether and a primary alcohol. It derives from an ethylene glycol.; Ethylene glycol monoethyl ether appears as a clear colorless liquid. Flash point of 120°F. Less dense than water. Its vapors are heavier than air.
• Shelf Life: Stable under recommended storage conditions.; Tends to decompose on exposure to sunlight
• Solubility: greater than or equal to 100 mg/mL at 64° F (NTP, 1992); 1000000 mg/L; 11.10 M; Miscible with water; Very soluble in acetone, ethyl ether, ethanol; Miscible with hydrocarbons; Miscible in all proportions of acetone, benzene, carbon tetrachloride, ethyl ether, methanol, and water.; 1000 mg/mL; Solubility in water: miscible; Miscible
• Synonyms: 2-ethoxyethanol; Cellosolve; ethylcellosolve; ethylene glycol monoethyl ether; Oxitol
• Vapor Density: 3.1 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 3.1; 3.1
• Vapor Pressure: 3.8 mm Hg at 68 °F (NTP, 1992); 5.31 mmHg; 5.31 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.5; 3.8 mmHg; 4 mmHg
• PubChem Compound: 8076
• Last Modified: Nov 11 2021